methyl 4-(N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)sulfamoyl)benzoate
CAS No.: 2034366-34-0
Cat. No.: VC4997123
Molecular Formula: C18H21N3O5S
Molecular Weight: 391.44
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034366-34-0 |
|---|---|
| Molecular Formula | C18H21N3O5S |
| Molecular Weight | 391.44 |
| IUPAC Name | methyl 4-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethylsulfamoyl]benzoate |
| Standard InChI | InChI=1S/C18H21N3O5S/c1-26-18(23)13-6-8-15(9-7-13)27(24,25)19-10-11-21-17(22)12-14-4-2-3-5-16(14)20-21/h6-9,12,19H,2-5,10-11H2,1H3 |
| Standard InChI Key | LHRAOWCXKRROCA-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCN2C(=O)C=C3CCCCC3=N2 |
Introduction
Methyl 4-(N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)sulfamoyl)benzoate is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features. This compound incorporates a sulfamoyl group and a tetrahydrocinnoline moiety, both of which are known for their biological activities. The tetrahydrocinnoline ring system is particularly interesting because it can interact with various biological targets, making it a candidate for further research in drug development.
Synthesis Methods
The synthesis of methyl 4-(N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)sulfamoyl)benzoate requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques like thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used for monitoring the progress and confirming the structure of intermediates and final products.
Potential Applications
Research into similar compounds suggests that sulfonamide derivatives often exhibit antimicrobial and anti-inflammatory properties through inhibition of bacterial folate synthesis or modulation of inflammatory pathways. The tetrahydrocinnoline moiety may contribute additional biological activities, making this compound a candidate for further investigation in drug development.
Characterization Techniques
Characterization techniques such as infrared spectroscopy (IR), mass spectrometry (MS), and NMR are utilized to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and help in assessing the compound's potential for pharmacological applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume